Copper-catalyzed cyanothiolation to incorporate a sulfur-substituted quaternary carbon center†

Chemical Science Pub Date: 2017-08-15 DOI: 10.1039/C7SC02867A

Abstract

Sulfur-containing nitriles have important research value in the life sciences due to their diverse biological activities resulting from the sulfur and cyano functional groups. Herein, a copper-catalyzed cyanothiolation of N-tosylhydrazones with thiocyanates to generate α-arylthioalkanenitriles bearing sulfur-substituted quaternary carbon center atoms has been described. This novel protocol involves the procedure of copper carbene species promoting S–CN bond cleavage and C–CN/C–S bond reconstruction to introduce both sulfur and cyano groups onto a single carbon center. This cyanothiolation reaction will greatly enhance the synthetic utility of carbenoid species as new entries for the construction of diverse heteroatom-containing nitriles via cyanofunctionalization of metal–carbene species.

Graphical abstract: Copper-catalyzed cyanothiolation to incorporate a sulfur-substituted quaternary carbon center
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